![molecular formula C15H17BrF3N3OS B2637595 1-(4-Methoxyphenyl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine hydrobromide CAS No. 1029988-93-9](/img/structure/B2637595.png)
1-(4-Methoxyphenyl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Methoxyphenyl)-4-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperazine hydrobromide is a useful research compound. Its molecular formula is C15H17BrF3N3OS and its molecular weight is 424.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Microwave-Assisted Synthesis and Antimicrobial Activity : This compound has been utilized in the microwave-assisted synthesis of hybrid molecules derived from norfloxacin, showing significant antimicrobial activities. Some synthesized compounds exhibited excellent activity, with one compound found to have antiurease activity (Menteşe et al., 2013).
Efficient Synthesis of PPARpan Agonist : The compound is also central to the synthesis of a potent PPARpan agonist, demonstrating an efficient seven-step synthesis process (Guo et al., 2006).
Anticancer and Antimicrobial Research
Anticancer Evaluation : A series of polyfunctional substituted 1,3-thiazoles, including this compound, have been studied for anticancer activity. Compounds with a piperazine substituent showed significant effectiveness against various cancer cell lines (Turov, 2020).
Synthesis and Antimicrobial Activities of Azole Derivatives : In antimicrobial research, the synthesis of azole derivatives, including those with a piperazine moiety, demonstrated activity against tested microorganisms (Başoğlu et al., 2013).
Neurological and Pharmacological Studies
Central Nervous System Agent Research : This compound has been involved in structure-activity relationship studies of central nervous system agents, specifically as a potent presynaptic and postsynaptic 5-HT1A receptor antagonist (Mokrosz et al., 1994).
Radiolabeling for D3 Receptor Imaging : In imaging studies, the compound has been used in the synthesis and radiolabeling of potential radiotracers for D3 receptor imaging with PET, demonstrating selectivity for D3 receptors in rat brain (Kuhnast et al., 2006).
Crystal Structure and DFT Calculations
- Crystal Structure Studies and Computational Analysis : The compound has been synthesized and its structure confirmed by single crystal X-ray diffraction studies. Computational density functional theory (DFT) calculations were performed to identify reactive sites (Kumara et al., 2017).
Properties
IUPAC Name |
2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-(trifluoromethyl)-1,3-thiazole;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3N3OS.BrH/c1-22-12-4-2-11(3-5-12)20-6-8-21(9-7-20)14-19-13(10-23-14)15(16,17)18;/h2-5,10H,6-9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQOPLIWSGZSGFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3=NC(=CS3)C(F)(F)F.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrF3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.